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Compound of Interest

Compound Name: AGN-195183

Cat. No.: B1672190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and pharmacological

properties of AGN-195183 (also known as IRX-5183), a potent and selective retinoic acid

receptor alpha (RARα) agonist. This document details its chemical structure, physicochemical

properties, mechanism of action, and relevant experimental protocols.

Core Chemical Properties
AGN-195183 is a synthetic retinoid derivative with significant potential in oncological research

due to its selective activation of RARα, a key regulator of cellular differentiation and

proliferation.
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Property Value Source

IUPAC Name

4-[[(4-chloro-5,6,7,8-

tetrahydro-3-hydroxy-5,5,8,8-

tetramethyl-2-

naphthalenyl)carbonyl]amino]-

2,6-difluorobenzoic acid

[1]

Synonyms
IRX-5183, VTP-195183, NRX-

195183
[1][2][3]

CAS Number 367273-07-2 [1]

Molecular Formula C22H22ClF2NO4 [4][5]

Molecular Weight 437.87 g/mol [4][5]

Appearance Solid powder [4]

Solubility Soluble in DMSO [4]

Physicochemical Data
While experimental data for pKa and LogP are not readily available in the public domain,

predicted values can be estimated using computational models. It is important to note that

these are theoretical and should be confirmed experimentally.

Property Predicted Value

pKa Not available

LogP Not available

Pharmacological Profile
AGN-195183 is characterized by its high affinity and selectivity for the retinoic acid receptor

alpha (RARα).
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Parameter Value Source

Target
Retinoic Acid Receptor alpha

(RARα)
[4][5]

Mechanism of Action Selective RARα agonist [2][3][6][7]

Binding Affinity (Kd) 3 nM [6][8][9][10][11]

Selectivity No activity on RARβ/γ [6][8][9][10][11]

Signaling Pathway
AGN-195183 exerts its biological effects by binding to and activating RARα. This ligand-

receptor complex then heterodimerizes with the Retinoid X Receptor (RXR). The resulting

heterodimer translocates to the nucleus and binds to specific DNA sequences known as

Retinoic Acid Response Elements (RAREs) in the promoter regions of target genes. This

binding modulates the transcription of genes involved in cell differentiation, proliferation, and

apoptosis.[2][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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